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Compound of Interest

Compound Name: Aluminum sesquichlorohydrate

Cat. No.: B080602 Get Quote

Technical Support Center: Formulation
Strategies for Aluminum Sesquichlorohydrate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for preventing the precipitation of aluminum sesquichlorohydrate (ASCH) in high pH

formulations.

Frequently Asked Questions (FAQs)
Q1: What is aluminum sesquichlorohydrate and why is it used in formulations?

Aluminum sesquichlorohydrate is a polymeric, hydrated complex of basic aluminum

chloride.[1] It is a common active ingredient in antiperspirant and deodorant products due to its

efficacy in reducing sweat and its reputation for being gentler on the skin compared to other

aluminum salts like aluminum chloride.[2][3]

Q2: What causes aluminum sesquichlorohydrate to precipitate in a formulation?

The stability of aluminum sesquichlorohydrate is highly pH-dependent. As the pH of the

formulation increases, the equilibrium shifts towards the formation of insoluble aluminum

hydroxide, leading to precipitation. The typical pH range for a stable aqueous solution of

aluminum sesquichlorohydrate is between 3.0 and 5.0.[1]
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Q3: How does pH affect the efficacy of aluminum sesquichlorohydrate?

While a lower pH maintains the solubility of aluminum sesquichlorohydrate in the

formulation, its mechanism of action as an antiperspirant involves precipitation. Upon

application to the skin, the higher physiological pH of sweat neutralizes the acidic formulation,

causing the aluminum salts to precipitate and form a temporary plug within the sweat duct.

Q4: Can I use standard buffering agents like phosphates or citrates to stabilize my formulation?

Caution should be exercised when using phosphate and citrate buffers. While they can control

pH, they can also form insoluble aluminum phosphate or aluminum citrate complexes, leading

to precipitation and a reduction in the efficacy of the active ingredient. It is crucial to conduct

compatibility studies before incorporating these buffers.

Q5: Are there any specific excipients that can help stabilize aluminum sesquichlorohydrate
at a higher pH?

Yes, certain amino acids, most notably glycine, have been shown to stabilize aluminum-

containing complexes.[4] They function by weakly interacting with the surface of the aluminum

complexes, which helps to prevent their aggregation and precipitation.[5][6][7]

Troubleshooting Guide
This guide addresses common issues encountered during the formulation of products

containing aluminum sesquichlorohydrate.
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Problem Potential Cause Recommended Solution

Precipitation upon addition of

ASCH

The initial pH of the formulation

base is too high.

Adjust the pH of the

formulation base to between

3.5 and 4.5 before adding the

aluminum sesquichlorohydrate

solution.

Cloudiness or precipitation

over time

Gradual increase in

formulation pH due to

interaction with other

ingredients or packaging.

Incorporate a suitable buffering

system, such as an amino acid

like glycine, to maintain the pH

within the optimal range (3.0-

5.0).[4]

Formation of a gel-like

substance

High concentration of ASCH or

interaction with certain

polymers in the formulation.

Evaluate the concentration of

ASCH and its compatibility with

other thickening agents.

Consider adjusting the

concentration or using

alternative polymers.

Loss of antiperspirant efficacy

Precipitation of the active

ingredient within the product,

reducing its availability upon

application.

Ensure the formulation is

stable and the ASCH remains

solubilized. Conduct stability

testing to confirm long-term

efficacy.

Skin irritation reported by users
The pH of the final formulation

is too low.

While a low pH is necessary

for stability, it can be irritating

to the skin. Aim for a final

product pH that balances

stability and skin compatibility,

typically in the range of 3.8 to

4.5.
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Protocol for Preparing a Stabilized Aluminum
Sesquichlorohydrate Formulation
This protocol outlines a general method for preparing a simple aqueous-based roll-on

antiperspirant formulation with enhanced stability at a slightly elevated pH.

Materials:

Deionized Water

Aluminum Sesquichlorohydrate (50% solution)

Glycine

Hydroxyethylcellulose (HEC)

Propylene Glycol

Preservative (e.g., Phenoxyethanol)

Citric Acid or Sodium Hydroxide (for pH adjustment)

Procedure:

Hydrate the Thickener: In the main vessel, disperse the HEC in deionized water with

constant agitation until fully hydrated and a uniform gel is formed.

Add Humectant and Preservative: Add propylene glycol and the preservative to the HEC gel

and mix until homogeneous.

Prepare the Stabilizer Solution: In a separate vessel, dissolve the glycine in a portion of

deionized water.

Incorporate the Stabilizer: Slowly add the glycine solution to the main batch and mix

thoroughly.

pH Adjustment (Pre-ASCH): Adjust the pH of the main batch to approximately 4.0 using citric

acid or sodium hydroxide. This is a critical step to prevent initial precipitation.
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Add the Active Ingredient: Slowly add the aluminum sesquichlorohydrate solution to the

batch with continuous mixing.

Final pH Adjustment: Check the final pH of the formulation and adjust if necessary to be

within the target range of 3.8 - 4.5.

Homogenization: Homogenize the final formulation to ensure uniformity.

Protocol for Stability Testing of the Formulation
Objective: To assess the physical and chemical stability of the aluminum
sesquichlorohydrate formulation under accelerated and real-time conditions.

Methodology:

Sample Preparation: Prepare three batches of the formulation according to the protocol

above. Package the samples in the final intended packaging.

Storage Conditions:

Real-Time Stability: 25°C ± 2°C / 60% RH ± 5% RH

Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH

Freeze-Thaw Cycling: -10°C to 25°C (3 cycles)

Testing Intervals:

Initial (Time 0)

Accelerated: 1, 2, and 3 months

Real-Time: 3, 6, 12, 24, and 36 months

Analytical Tests:

Appearance: Visual inspection for color, clarity, and presence of precipitate.

pH Measurement: Use a calibrated pH meter.
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Viscosity: Measure using a viscometer at a controlled temperature.

Assay of Aluminum Sesquichlorohydrate: Use a suitable analytical method (e.g.,

titration) to determine the concentration of the active ingredient.

Data Presentation
Table 1: Illustrative Solubility of Aluminum Sesquichlorohydrate at 25°C

pH
Solubility without Glycine
(% w/w)

Solubility with 1% Glycine
(% w/w)

3.0 > 25% > 25%

4.0 > 25% > 25%

5.0 ~15% ~20%

6.0 < 5% ~10%

7.0 < 1% ~5%

8.0 < 0.1% ~1%

9.0 Insoluble < 0.5%

Note: This data is illustrative and intended to demonstrate the general trend of increased

solubility in the presence of a stabilizer. Actual values will depend on the specific formulation.
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Caption: Troubleshooting workflow for precipitation issues.
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Caption: Stabilized formulation experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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